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Compound of Interest

Compound Name: Dimethipin

Cat. No.: B166068 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed methodologies for the quantitative analysis of

Dimethipin in various matrices. The primary focus is on a validated Gas Chromatography-

Tandem Mass Spectrometry (GC-MS/MS) method for which extensive data is available.

General protocols for sample preparation from environmental matrices are also provided.

Physicochemical Properties of Dimethipin
A thorough understanding of the physicochemical properties of Dimethipin is fundamental for

the development of analytical methods.
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Property Value Reference

Chemical Name
2,3-dihydro-5,6-dimethyl-1,4-

dithiin 1,1,4,4-tetraoxide
[1][2]

CAS Number 55290-64-7 [1]

Molecular Formula C₆H₁₀O₄S₂ [1]

Molecular Weight 210.27 g/mol [1]

Appearance
Colorless crystals with a mild

odor
[1]

Melting Point 167-169 °C [1]

Boiling Point 319.8 °C (estimate) [1]

Density 1.59 g/cm³ (at 23 °C) [1]

Vapor Pressure 4.87 x 10⁻⁹ mmHg (at 25 °C) [1]

Solubility in Water 4.6 g/L (at 25 °C) [1]

Solubility in Organic Solvents

(at 25 °C)

Acetonitrile: 180 g/L, Methanol:

10.7 g/L, Toluene: 8.979 g/L
[1]

Analytical Standards
High-purity analytical reference standards are essential for accurate quantification.

Product Name Supplier Purity Catalog Number

Dimethipin Dr. Ehrenstorfer 99% -

Dimethipin AccuStandard -

P-483S (100 µg/mL in

MeOH), P-483N

(Neat)

Dimethipin LGC Standards - -

Dimethipin
Fujifilm Wako

Chemicals
- 046-25521
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Gas Chromatography-Tandem Mass Spectrometry
(GC-MS/MS) Method
This method has been validated for the analysis of Dimethipin in animal-based food products

and is presented here as the primary analytical protocol.[3][4]

Instrumentation and Parameters
Parameter Specification

Gas Chromatograph Agilent Intuvo 9000 GC system

Mass Spectrometer Agilent 7000D GC/MS TQ detector

Column
HP-5MS capillary column (30 m × 0.25 mm I.D.

× 0.25 µm)

Injection Volume 1 µL

Injector Temperature 280 °C

Carrier Gas Helium

Oven Temperature Program

Initial 80°C for 2 min, ramp to 200°C at

20°C/min (hold 1 min), then to 300°C at

25°C/min (hold 2 min)

Ionization Mode Electron Ionization (EI)

MS/MS Transitions
Precursor ion: 210 m/z, Product ions: 118 m/z

(quantification), 79 m/z (confirmation)

Sample Preparation: QuEChERS (Quick, Easy, Cheap,
Effective, Rugged, and Safe)
The QuEChERS method is a streamlined approach for the extraction and cleanup of pesticide

residues from complex matrices.[3][5]

Protocol for Animal-Based Food Products:

Weigh 10 g of homogenized sample into a 50 mL centrifuge tube.
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Add 10 mL of acetonitrile.

Add the appropriate QuEChERS salt packet (e.g., AOAC, EN, or original unbuffered).

Vortex vigorously for 1 minute.

Centrifuge at ≥3000 rcf for 5 minutes.

Transfer the supernatant to a dispersive solid-phase extraction (d-SPE) tube containing

primary secondary amine (PSA) and C18 sorbents.

Vortex for 30 seconds.

Centrifuge at ≥3000 rcf for 5 minutes.

Transfer the cleaned extract for GC-MS/MS analysis.

General Protocol for Soil Samples:

The QuEChERS method can be adapted for soil matrices.[5][6]

Weigh 10-15 g of soil into a 50 mL centrifuge tube.

Add a specific volume of water to hydrate the soil, followed by acetonitrile.

Add QuEChERS salts.

Follow steps 4-9 from the protocol for animal-based food products. Note: The type and

amount of d-SPE sorbent may need to be optimized based on the soil type.

Method Validation Data (Animal-Based Food Products)
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Matrix Linearity (R²)
Limit of
Quantification
(LOQ) (mg/kg)

Average
Recovery (%)

Relative
Standard
Deviation
(RSD) (%)

Chicken ≥ 0.998 0.005 88.8 - 110.0 ≤ 11.97

Pork ≥ 0.998 0.005 88.8 - 110.0 ≤ 11.97

Beef ≥ 0.998 0.005 88.8 - 110.0 ≤ 11.97

Egg ≥ 0.998 0.005 88.8 - 110.0 ≤ 11.97

Milk ≥ 0.998 0.005 88.8 - 110.0 ≤ 11.97

Experimental Workflow for GC-MS/MS Analysis

Sample Preparation (QuEChERS) GC-MS/MS Analysis

Homogenized Sample
(10 g)

Add Acetonitrile
(10 mL) Add QuEChERS Salts Vortex

(1 min)
Centrifuge

(≥3000 rcf, 5 min) Transfer Supernatant d-SPE Cleanup
(PSA/C18)

Vortex
(30 s)

Centrifuge
(≥3000 rcf, 5 min) Clean Extract Inject 1 µL into GC Chromatographic Separation

(HP-5MS Column)
MS/MS Detection

(MRM Mode) Quantification

Click to download full resolution via product page

Caption: Workflow for Dimethipin analysis by GC-MS/MS.

High-Performance Liquid Chromatography with UV
Detection (HPLC-UV)
While a specific, validated HPLC-UV method for Dimethipin was not identified in the literature

search, a general reverse-phase HPLC-UV method can be developed based on the analyte's

properties. The following protocol is a suggested starting point and would require full validation.

Proposed HPLC-UV Parameters
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Parameter Suggested Specification

HPLC System Standard HPLC with UV detector

Column
C18 reverse-phase column (e.g., 250 mm x 4.6

mm, 5 µm)

Mobile Phase Acetonitrile and water gradient

Flow Rate 1.0 mL/min

Detection Wavelength
To be determined by UV scan (likely in the low

UV range, e.g., 210-230 nm)

Injection Volume 20 µL

Sample Preparation: Solid-Phase Extraction (SPE) for
Water Samples
A general SPE protocol for the extraction of pesticides from water is as follows.[7][8]

Condition a C18 SPE cartridge with methanol followed by water.

Load the water sample (e.g., 500 mL) onto the cartridge.

Wash the cartridge to remove interferences.

Elute the Dimethipin with a suitable organic solvent (e.g., acetonitrile or ethyl acetate).

Evaporate the eluate to dryness and reconstitute in the mobile phase for HPLC analysis.

Logical Workflow for HPLC-UV Method Development

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.scirp.org/journal/paperinformation?paperid=18273
https://pubmed.ncbi.nlm.nih.gov/18035851/
https://www.benchchem.com/product/b166068?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166068?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Optimization

Method Validation (ICH Guidelines)

Start: Method Development Goal
Quantify Dimethipin by HPLC-UV

Column Selection
(e.g., C18, C8)

Mobile Phase Optimization
(Acetonitrile:Water ratio, pH)

Flow Rate Adjustment

Determine λmax

Linearity & Range

Accuracy (Recovery)

Precision (Repeatability & Intermediate)

LOD & LOQ

Specificity

Finalized Analytical Protocol

Click to download full resolution via product page

Caption: Logical workflow for HPLC-UV method development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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